Cas no 14634-91-4 (Ferroin Sulfate (0.025M aq solution) (Technical Grade))

Ferroin Sulfate (0.025M aq solution) (Technical Grade) Properties

Names and Identifiers

• tris(1,10-phenanthroline-N1,N10)iron sulphate
• FERROIN
• Ferroin indicator solution
• 1,10-Phenanthroline iron(II) sulfate
• Ferroin Solution acc. to JIS K8001
• 1,10-PHENANTHROLINE IRON (II) SULFATE, 0.025M IN H2O
• Ferroin indicator solution for waste water analysis
• o-Phenanthrolineferroussulfatecomplex
• 1,10-Phenanthroline iron(II) sulfate complex,o-Phenanthroline ferrous sulfate complex
• 1,10-Phenanthroline iron(II) sulfate, 0.025M aq. soln.
• Ferroin indicator
• iron(2+),1,10-phenanthroline,sulfate
• JIS K8001
• Tris(1,10-phenanthroline)iron(II) sulfate
• Tris(1,10-phenanthroline)iron(II) sulfate, 0.025M aqueous solution
• Tris(1,10-phenanthroline)iron(2+) sulfate (1:1)
• Ferroin sulfate
• FERROIN SOLUTION AR
• Ferroin indicator so
• FERROIN SOLUTION 100 ML
• 1,10-Phenanthroline ferrous
• PHENANTHROLINE FERROUS SULFATE
• 40-FERROIN
• M/40-FERROIN
• Ferroin Solution
• 1,10-Phenanthroline ferrous sulfate
• C36H24FeN6O4S
• ferrous 1,10-phenanthroline sulfate
• Ferroin indicator solution,
• UNII-YP88WTW2E4
• iron(2+);1,10-phenanthroline;sulfate
• AKOS015903939
• IRON(2+), TRIS(1,10-PHENANTHROLINE-N1,N10)-, (OC-6-11)-, SULFATE (1:1)
• J-008211
• TRIS(1,10-PHENANTHROLINE)IRON SULFATE
• DTXSID8065799
• Tris(1,10-phenanthroline)iron(II)sulfate
• IRON(2+), TRIS(1,10-PHENANTHROLINE)-, SULFATE (1:1)
• Iron(2+), tris(1,10-phenanthroline-kappaN1,kappaN10)-, (OC-6-11)-, sulfate (1:1)
• 1,10-Phenanthroline iron(II) sulfate, 0.025M in H2O
• MFCD00036428
• EINECS 238-676-6
• YP88WTW2E4
• 14634-91-4
• Iron(2+), tris(1,10-phenanthroline-.kappa.N1,.kappa.N10)-, (OC-6-11)-, sulfate (1:1)
• Iron(2++), tris(1,10-phenanthroline-N1,N19)-, (OC-6-11)-, sulfate (1:1)
• CIWXFRVOSDNDJZ-UHFFFAOYSA-L
• Tris(1,10-phenanthroline-N1,N10)iron sulphate
• Ferroin
• ferroin sulfate
• +Expand

• MDL： MFCD00036428
• InChIKey： CIWXFRVOSDNDJZ-UHFFFAOYSA-L
• Inchi： 1S/3C12H8N2.Fe.H2O4S/c3*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;1-5(2,3)4/h3*1-8H;;(H2,1,2,3,4)/q;;;+2;/p-2
• SMILES： [Fe+2].S(=O)(=O)([O-])[O-].N1=C([H])C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=NC=3C1=2.N1=C([H])C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=NC=3C1=2.N1=C([H])C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=NC=3C1=2

Computed Properties

• Exact Mass: 692.09300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 0
• Monoisotopic Mass: 692.093
• Heavy Atom Count: 48
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 166

Experimental Properties

• LogP: 8.08930
• PSA: 165.98000
• Boiling Point: 365.1°Cat760mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 164.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.999 g/mL at 25 °C